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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in the daily

maintenance and operation of a Cold Field Emission Scanning Electron Microscope (CFE-

SEM).

Troubleshooting Guides
This section provides systematic guidance to diagnose and resolve common issues

encountered during CFE-SEM operation.

Issue: Image Instability or Drift

Q1: My image is unstable and drifting. What are the possible causes and how can I fix it?

A1: Image instability or drift can be caused by several factors. Follow this troubleshooting

workflow to identify and resolve the issue.
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Troubleshooting Image Instability

Image is Unstable or Drifting

Is the specimen properly mounted and grounded?

Securely mount the specimen.
Ensure good conductivity to the stub.

No

Are there signs of specimen charging
(e.g., bright areas, abnormal contrast)?

Yes

Apply a thin conductive coating
(e.g., gold, platinum).

Yes

Is the stage mechanically stable
(no recent adjustments or vibrations)?

No

Allow the stage to mechanically stabilize.
Isolate from external vibrations.

No

Is there evidence of contamination
(e.g., dark squares from previous scans)?

Yes

Perform chamber cleaning procedure.

Yes

Is the emission current stable?

No

Perform a 'flashing' procedure
to clean the emitter.

No

If the issue persists,
contact technical support.

Yes
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Daily Pre-Operation Checks

Start of Day

Review Instrument Logbook

Verify Vacuum Levels
(Gun and Chamber)

Inspect Chiller/Cooling Water
(Level and Temperature)

Ready for Operation
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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